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Compound of Interest

Compound Name: Tamra-peg4-nhs

Cat. No.: B12367344 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the core attributes and applications of Tamra-peg4-
nhs. This document provides detailed information on its physicochemical properties,

experimental protocols for bioconjugation, and a visual representation of the labeling workflow.

Core Properties of Tamra-peg4-nhs
Tamra-peg4-nhs (Tetramethylrhodamine-polyethylene glycol-N-hydroxysuccinimide ester) is a

fluorescent labeling reagent widely used in biological research. It combines the bright and

photostable fluorophore TAMRA with a hydrophilic 4-unit polyethylene glycol (PEG) spacer and

an amine-reactive N-hydroxysuccinimide (NHS) ester. This structure makes it an ideal tool for

covalently labeling proteins, antibodies, oligonucleotides, and other amine-containing

molecules. The PEG spacer enhances the solubility of the labeled molecule and reduces steric

hindrance.

Quantitative Data Summary
For ease of reference, the key quantitative data for Tamra-peg4-nhs are summarized in the

table below.
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Property Value Source(s)

Molecular Weight 774.81 g/mol [1][2][3]

Alternate Molecular Weight 774.82 g/mol [4][5]

Chemical Formula C₄₀H₄₆N₄O₁₂

Exact Mass 774.3112 g/mol

Solubility Soluble in DMSO and DMF

Excitation Maximum (λex) ~555 nm

Emission Maximum (λem) ~580 nm

Experimental Protocols
The following section provides a detailed methodology for labeling biomolecules with Tamra-
peg4-nhs. The protocol is generalized for proteins and can be adapted for other amine-

containing molecules like oligonucleotides.

General Protein Labeling Protocol
This protocol outlines the steps for conjugating Tamra-peg4-nhs to a protein containing

primary amines (e.g., lysine residues).

Materials:

Tamra-peg4-nhs

Protein of interest

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.3-8.5. Note: Avoid

buffers containing primary amines, such as Tris, as they will compete with the labeling

reaction.

Quenching Buffer: 1 M Tris-HCl, pH 7.5 (optional)
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Purification column (e.g., desalting column, size-exclusion chromatography)

Procedure:

Reagent Preparation:

Allow the vial of Tamra-peg4-nhs to equilibrate to room temperature before opening to

prevent moisture condensation.

Prepare a fresh 10 mg/mL stock solution of Tamra-peg4-nhs in anhydrous DMSO or

DMF. This solution should be used immediately as NHS esters are susceptible to

hydrolysis.

Protein Preparation:

Dissolve the protein of interest in the reaction buffer at a concentration of 1-10 mg/mL.

Conjugation Reaction:

Calculate the required amount of Tamra-peg4-nhs. A molar excess of 5-10 fold of the dye

to the protein is a common starting point. The optimal ratio may need to be determined

empirically.

Add the calculated volume of the Tamra-peg4-nhs stock solution to the protein solution

while gently vortexing.

Incubate the reaction for 1 hour at room temperature or overnight on ice, protected from

light.

Quenching the Reaction (Optional):

To stop the labeling reaction, you can add a quenching buffer, such as 1 M Tris-HCl, to a

final concentration of 50 mM. Incubate for 15 minutes. This step is optional and is used to

consume any unreacted NHS ester.

Purification of the Conjugate:
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Remove the unreacted Tamra-peg4-nhs and byproducts by passing the reaction mixture

through a desalting column or by using size-exclusion chromatography.

Collect the fractions containing the labeled protein. The success of the labeling can be

confirmed by measuring the absorbance of the conjugate at 280 nm (for the protein) and

~555 nm (for TAMRA).

Storage:

Store the purified Tamra-labeled protein at 4°C for short-term storage or at -20°C for long-

term storage, protected from light.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the bioconjugation of Tamra-peg4-
nhs to a primary amine-containing biomolecule.
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Bioconjugation workflow using Tamra-peg4-nhs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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